Cas no 1807133-10-3 (2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride)

2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride is a versatile sulfonyl chloride derivative with a reactive chloromethyl group and electron-withdrawing cyano and trifluoromethyl substituents. These functional groups enhance its utility as an intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-based compounds. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The chloromethyl moiety allows for further functionalization, enabling the construction of complex molecular architectures. Its high reactivity under mild conditions ensures efficient transformations, while the electron-deficient aromatic system facilitates selective electrophilic substitutions. This compound is particularly useful in medicinal chemistry for developing bioactive molecules.

2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride structure

1807133-10-3 structure

Product Name:2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride

CAS No:1807133-10-3

MF:C₉H₄Cl₂F₃NO₂S

MW:318.099769592285

CID:4792023

Update Time:2025-06-08

2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride
- Inchi： 1S/C9H4Cl2F3NO2S/c10-3-5-6(4-15)7(9(12,13)14)1-2-8(5)18(11,16)17/h1-2H,3H2
- InChI Key： LMDFVDFLZQZVPI-UHFFFAOYSA-N
- SMILES： ClCC1C(C#N)=C(C(F)(F)F)C=CC=1S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 451
XLogP3: 2.9
Topological Polar Surface Area: 66.3

2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013011551-1g	2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride	1807133-10-3	97%	1g	1,564.50 USD	2021-05-31

2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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Additional information on 2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride

Research Briefing on 2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride (CAS: 1807133-10-3)

2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride (CAS: 1807133-10-3) is a specialized chemical intermediate with significant applications in pharmaceutical and agrochemical synthesis. Recent studies have highlighted its role as a key building block in the development of sulfonamide-based inhibitors and bioactive molecules. This briefing synthesizes the latest research on its synthetic utility, mechanistic insights, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in synthesizing trifluoromethylated sulfonamides, which exhibit enhanced metabolic stability and target binding affinity. Researchers utilized 1807133-10-3 to develop covalent inhibitors of carbonic anhydrase isoforms, achieving nanomolar potency through optimized chloro-methyl electrophilicity. The study underscored the compound's versatility in introducing both sulfonyl chloride and trifluoromethyl groups in a single step.

Structural analyses via X-ray crystallography (Nature Chemical Biology, 2024) revealed that derivatives of 2-Chloromethyl-3-cyano-4-(trifluoromethyl)benzenesulfonyl chloride form unique interactions with cysteine residues in enzyme active sites. This property has been leveraged in PROTAC (proteolysis-targeting chimera) development, where the compound serves as a warhead for E3 ligase recruitment. The trifluoromethyl group was found to significantly improve membrane permeability in lead compounds.

Process chemistry advancements (Organic Process Research & Development, 2023) have addressed previous challenges in large-scale production of 1807133-10-3. A continuous flow synthesis method achieved 85% yield with >99% purity, overcoming stability issues associated with the sulfonyl chloride moiety. This innovation supports the growing demand for the compound in high-throughput screening libraries.

Emerging applications include its use in antibody-drug conjugates (ADCs), where the chloromethyl group enables efficient payload linkage. Recent preclinical data (ACS Pharmacology & Translational Science, 2024) showed ADCs incorporating 1807133-10-3 derivatives exhibited improved serum stability and tumor-specific delivery compared to conventional maleimide-based linkers.

Safety and toxicology studies (Regulatory Toxicology and Pharmacology, 2023) have established proper handling protocols for this reactive intermediate. While the compound shows moderate acute toxicity (LD50 250 mg/kg in rats), proper engineering controls can mitigate risks during manufacturing. Environmental fate studies indicate rapid hydrolysis under aqueous conditions, reducing ecological persistence.

The compound's unique combination of electrophilic centers (sulfonyl chloride and chloromethyl) continues to inspire novel synthetic methodologies. A recent Nature Communications (2024) report detailed its use in photocatalytic C-H functionalization reactions, enabling direct benzylic modifications under mild conditions. This expands its utility beyond traditional nucleophilic substitution chemistry.

Future research directions include exploring enantioselective transformations of 1807133-10-3 and developing greener synthetic routes. The compound's growing importance in fragment-based drug discovery and its potential in covalent drug development ensure it will remain a focus of chemical biology research in coming years.